Cas no 640727-98-6 (1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester)
640727-98-6 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
CAS No:640727-98-6
MF:C19H15N3O2S
MW:349.406302690506
CID:500346
PubChem ID:53408616
Update Time:2025-04-19
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester
- METHYL 1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- METHYL 1-(4-CYANOPHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE,
- methyl 1-(4-cyanophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylate
- AG-G-39999
- CTK5C0632
- Methyl1-(4-cyanophenyl)-5-(4-methylthiophenyl)pyrazole-3-carboxylate
- SureCN3870127
- METHYL1-(4-CYANO-PHENYL)-5-(4-METHYLSULFANYL-PHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- methyl 1-(4-cyanophenyl)-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate
- 640727-98-6
- SB38089
- CS-0454466
- C19H15N3O2S
- Methyl 1-(4-cyanophenyl)-5-[4-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxylate
- SCHEMBL3870127
- DTXSID50696351
-
- Inchi: 1S/C19H15N3O2S/c1-24-19(23)17-11-18(14-5-9-16(25-2)10-6-14)22(21-17)15-7-3-13(12-20)4-8-15/h3-11H,1-2H3
- InChI Key: VAWTZMMXBAIPDL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1=CC(C(=O)OC)=NN1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 349.08800
- Monoisotopic Mass: 349.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.2A^2
- XLogP3: 4
Experimental Properties
- PSA: 93.21000
- LogP: 3.91948
1H-Pyrazole-3-carboxylicacid, 1-(4-cyanophenyl)-5-[4-(methylthio)phenyl]-, methyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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